Cas no 801188-75-0 ((2-cyclopropyl-4-imino-1,4-dihydropyrimidin-5-yl)methanamine)

• Product Name: (2-cyclopropyl-4-imino-1,4-dihydropyrimidin-5-yl)methanamine
• CAS No: 801188-75-0
• MF: C₈H₁₂N₄
• MW: 164.207680702209
• MDL: MFCD19686310
• CID: 5235132
• Update Time: 2025-10-28

(2-cyclopropyl-4-imino-1,4-dihydropyrimidin-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinemethanamine, 4-amino-2-cyclopropyl-
• (2-cyclopropyl-4-imino-1,4-dihydropyrimidin-5-yl)methanamine

• MDL： MFCD19686310
• Inchi： 1S/C8H12N4/c9-3-6-4-11-8(5-1-2-5)12-7(6)10/h4-5H,1-3,9H2,(H2,10,11,12)
• InChI Key： QCCPVVIOFRUZHQ-UHFFFAOYSA-N
• SMILES： C1(C2CC2)=NC=C(CN)C(N)=N1

Additional information on (2-cyclopropyl-4-imino-1,4-dihydropyrimidin-5-yl)methanamine

The Compound CAS No. 801188-75-0: (2-Cyclopropyl-4-imino-1,4-dihydropyrimidin-5-yl)methanamine

(2-Cyclopropyl-4-imino-1,4-dihydropyrimidin-5-yl)methanamine, identified by the CAS registry number CAS No. 801188-75-0, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of dihydropyrimidines, which are known for their structural versatility and biological activity. The molecule features a cyclopropyl group attached to the pyrimidine ring, along with an imine functionality and a methanamine substituent. These structural elements contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of dihydropyrimidine derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The presence of the cyclopropyl group in (2-Cyclopropyl... enhances the compound's stability and may influence its pharmacokinetic properties. Additionally, the imine functionality introduces potential for hydrogen bonding interactions, which could be crucial for binding to target proteins or enzymes.

The synthesis of CAS No. 801188... involves multi-step organic reactions, including cyclization and substitution processes. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, recent advancements in transition-metal catalysis have enabled more efficient construction of the dihydropyrimidine core structure.

In terms of applications, (2-Cyclopropyl... has shown promise in preliminary biological assays targeting cancer-related kinases. Its ability to inhibit specific protein kinases makes it a candidate for further exploration in oncology drug development. Furthermore, the compound's structural flexibility allows for modifications that could enhance its selectivity and reduce off-target effects.

From a toxicological perspective, studies on CAS No. 801... indicate moderate acute toxicity in experimental models. However, chronic toxicity and long-term effects remain under investigation. Regulatory agencies require comprehensive safety assessments before this compound can be considered for therapeutic use.

Looking ahead, ongoing research aims to elucidate the exact mechanism of action of (2-Cyclopropyl... at molecular levels. Advanced computational methods, such as molecular docking and dynamics simulations, are being employed to predict binding affinities and interaction patterns with target biomolecules.

In conclusion, (2-Cyclopropyl..., or CAS No. 801188...), represents a valuable addition to the arsenal of bioactive compounds under investigation for therapeutic applications. Its unique structure and promising biological activity position it as a candidate for further development in drug discovery pipelines.